Cas no 51460-47-0 (thiophene-3-carboxamide)

• Product Name: thiophene-3-carboxamide
• CAS No: 51460-47-0
• MF: C₅H₅NOS
• MW: 127.164299726486
• MDL: MFCD05664206
• CID: 1076669
• PubChem ID: 11205757
• Update Time: 2025-09-18

thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Thiophene-3-carboxylic acid amide
• thiophene-3-carboxamide
• 3-carbamoylthiophene
• 3-thenamide
• 3-Thiophenecarboxamide
• 519502_ALDRICH
• AGN-PC-004C4X
• CTK4J4277
• F9995-1211
• SureCN826805
• Thiophen-3-carbonsaeure-amid
• thiophen-3-carboxamide
• MS-8632
• AKOS008982383
• MFCD05664206
• DAUYIKBTMNZABP-UHFFFAOYSA-N
• Z82670330
• EN300-1265804
• SCHEMBL826805
• 3-THIOPHENECARBOXAMIDE 98
• 51460-47-0
• BCA46047
• 3-Thiophenecarboxamide, 98%
• G29036
• DTXSID70458610

• MDL： MFCD05664206
• Inchi： 1S/C5H5NOS/c6-5(7)4-1-2-8-3-4/h1-3H,(H2,6,7)
• InChI Key： DAUYIKBTMNZABP-UHFFFAOYSA-N
• SMILES： S1C=CC(C(N)=O)=C1

Computed Properties

• Exact Mass: 127.00925
• Monoisotopic Mass: 127.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Color/Form: solid
• Density: 1.302±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 181-184 °C (lit.)
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 43.09
• Solubility: Not available

thiophene-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides